![molecular formula C10H17NO3 B3010202 N-[2-Methoxy-2-(oxolan-3-yl)ethyl]prop-2-enamide CAS No. 2411237-74-4](/img/structure/B3010202.png)
N-[2-Methoxy-2-(oxolan-3-yl)ethyl]prop-2-enamide
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Description
N-[2-Methoxy-2-(oxolan-3-yl)ethyl]prop-2-enamide , also known by its IUPAC name 2-methoxy-2-(oxolan-3-yl)acetaldehyde , is a chemical compound with the molecular formula C₇H₁₂O₃ . It belongs to the class of acetaldehyde derivatives and features a tetrahydrofuran ring in its structure . The compound exhibits interesting properties and has been studied for various applications.
Molecular Structure Analysis
The compound’s molecular structure consists of a tetrahydrofuran ring (oxolan-3-yl) attached to an acetaldehyde moiety. The methoxy group (2-methoxy) is positioned on the tetrahydrofuran ring. The double bond (prop-2-enamide) adds further complexity to its structure. Refer to the structural diagram for visual representation.
Physical And Chemical Properties Analysis
Safety and Hazards
properties
IUPAC Name |
N-[2-methoxy-2-(oxolan-3-yl)ethyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO3/c1-3-10(12)11-6-9(13-2)8-4-5-14-7-8/h3,8-9H,1,4-7H2,2H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQOLBQAWWPEVOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CNC(=O)C=C)C1CCOC1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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